Cas no 61781-89-3 (9,10-Anthracenedione, 1-(acetyloxy)-4-ethyl-)

• Product Name: 9,10-Anthracenedione, 1-(acetyloxy)-4-ethyl-
• CAS No: 61781-89-3
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 466353
• PubChem ID: 12278639
• Update Time: 2025-04-19

9,10-Anthracenedione, 1-(acetyloxy)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-(acetyloxy)-4-ethyl-
• (4-ethyl-9,10-dioxoanthracen-1-yl) acetate
• 61781-89-3
• DTXSID40483858

• Inchi： 1S/C18H14O4/c1-3-11-8-9-14(22-10(2)19)16-15(11)17(20)12-6-4-5-7-13(12)18(16)21/h4-9H,3H2,1-2H3
• InChI Key： ZHNLPPWEJULDPX-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(CC)=C2C(C3C=CC=CC=3C(C2=1)=O)=O

Computed Properties

• Exact Mass: 294.08922
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44